2-(2-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C20H20FN5O3/c21-16-7-2-1-6-15(16)20-23-17(29-24-20)11-14-5-4-10-25(12-14)19(28)13-26-18(27)8-3-9-22-26/h1-3,6-9,14H,4-5,10-13H2
• InChI Key: OSIVKQDWHJAJNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C(=O)C=CC=N2)CC3=NC(=NO3)C4=CC=CC=C4F
• Molecular Formula: C20H20FN5O3
• Molecular Weight: 397.4 g/mol
• CAS No.: 1705135-14-3

Description

The compound 2-(2-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one (hereafter referred to as the target compound) is a synthetic small molecule featuring a pyridazin-3(2H)-one core conjugated with a piperidinyl-1,2,4-oxadiazole moiety.

Biological Activity

The compound 2-(2-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one is a complex organic molecule that incorporates a fluorophenyl group and an oxadiazole moiety. This structure is of interest due to its potential biological activities, particularly in the context of cancer therapy and other therapeutic applications.

Chemical Structure

The compound can be broken down into several key components:

• Piperidine ring : A six-membered ring containing one nitrogen atom.
• Oxadiazole ring : A five-membered ring containing two nitrogen atoms and one oxygen atom, known for its diverse biological activities.
• Fluorophenyl group : A phenyl ring substituted with a fluorine atom, which can enhance biological activity through lipophilicity and electronic effects.

Biological Activity Overview

Recent studies have highlighted various biological activities associated with compounds containing oxadiazole structures. The following sections summarize key findings related to the specific compound .

Anticancer Activity

• Mechanism of Action : Compounds with oxadiazole derivatives have been shown to exhibit significant antiproliferative effects against various cancer cell lines. For example, a related oxadiazole compound demonstrated over 90% inhibition in breast and leukemia cell lines .
• Case Study Findings : In a study evaluating multiple oxadiazole derivatives, one compound exhibited an IC50 value of 0.275 µM against cancer cell lines, indicating potent anticancer properties . The mechanism often involves apoptosis induction and inhibition of critical signaling pathways such as EGFR and Src .

Enzyme Inhibition

• Alkaline Phosphatase Inhibition : Some oxadiazole derivatives have been evaluated for their inhibitory effects on alkaline phosphatase (ALP), an enzyme involved in various physiological processes. The compound showed promising results with an IC50 value of 0.420 µM compared to standard inhibitors .

Data Table: Biological Activities of Related Compounds

Compound Name	Structure	IC50 (µM)	Activity Type
Compound A	Oxadiazole derivative	0.275	Anticancer (Breast Cancer)
Compound B	Oxadiazole derivative	0.420	ALP Inhibition
Compound C	Oxadiazole derivative	0.96	Src Inhibition

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of the compound to various biological targets. These studies suggest that the compound binds effectively to targets involved in cancer progression, further supporting its potential as a therapeutic agent.

Comparison with Similar Compounds

Structural Analog: 5-Chloro-6-phenyl-2-substituted Pyridazin-3(2H)-ones (3a-3h)

Key Features :

• Core Structure : Pyridazin-3(2H)-one with chlorine and phenyl substitutions at positions 5 and 6, respectively .
• Synthetic Route : Prepared via nucleophilic substitution of 5-chloro-6-phenylpyridazin-3(2H)-one with various halides (e.g., alkyl, aryl halides) under mild conditions .

Comparison :

Parameter	Target Compound	5-Chloro-6-phenyl Derivatives (3a-3h)
Core Modifications	Oxadiazole-piperidine-pyridazinone hybrid	Simple pyridazinone with halogen/aryl groups
Substituent Effects	2-fluorophenyl enhances lipophilicity	Chlorine at C5 increases electrophilicity
Molecular Weight	~430–450 (estimated)	250–350 (reported)
Bioactivity Potential	Predicted CNS/anticancer applications	Anticholinesterase, antimicrobial activities

The target compound’s piperidinyl-oxadiazole side chain likely improves blood-brain barrier permeability compared to the simpler derivatives, making it more suitable for neurological targets.

Structural Analog: 3-(2-(4-(4-Methoxyphenyl)piperazin-1-yl)-2-oxoethyl)-7-methyl-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

Key Features :

• Core Structure : Thiazolo[3,2-a]pyrimidin-5(3H)-one with a piperazine-linked methoxyphenyl group .
• Physicochemical Data : Molecular weight = 400.5 g/mol; Formula = C20H24N4O3S .

Comparison :

Parameter	Target Compound	Thiazolo-pyrimidinone Derivative
Heterocyclic Core	Pyridazinone-oxadiazole	Thiazolo-pyrimidinone
Aromatic Substitution	2-fluorophenyl (electron-withdrawing)	4-methoxyphenyl (electron-donating)
Linker	Piperidine	Piperazine
Molecular Weight	~430–450 (estimated)	400.5

The 1,2,4-oxadiazole in the target compound may confer greater metabolic stability than the thiazolo-pyrimidinone core, which is prone to hydrolysis.

Ferroptosis-Inducing Compounds (FINs)

Key Features :

• Natural and synthetic FINs (e.g., erastin, RSL3) trigger ferroptosis via GPX4 inhibition or lipid peroxidation .

Comparison :

Parameter	Target Compound	FINs (e.g., Erastin)
Structural Class	Synthetic heterocyclic	Diverse (quinazolinones, nitriles)
Mechanistic Target	Unreported; potential kinase/GPCR modulation	GPX4, system xc−
Selectivity	Unknown	OSCC-selective in vitro

While the target compound’s bioactivity remains uncharacterized, its piperidinyl-oxadiazole motif resembles kinase inhibitors (e.g., c-Met inhibitors), suggesting divergent mechanisms compared to classical FINs.